Cas no 3561-67-9 (Bis(phenylthio)methane)

Bis(phenylthio)methane Properties

Names and Identifiers

• [methylenebis(thio)]bisbenzene
• Bis(phenylthio)methane
• 1,1'-(METHYLENEBIS(THIO))BISBENZENE
• phenylsulfanylmethylsulfanylbenzene
• formaldehyde diphenylmercaptal
• formaldehyde S,S-diphenyl acetal
• Bis-(Phenylthio)methane
• Formaldehyde diphenyl mercaptal
• (Methylenebis(thio))bisbenzene
• Bis(phenyithio)methane
• ZHUPZVIALZHGGP-UHFFFAOYSA-N
• Q63396512
• Diphenylthiomethane
• C13H12S2
• NSC65477
• phenylsulfanyl-methylsulfanyl-benzene
• Bis(thiophenoxy)methane
• {[(phenylsulfanyl)methyl]sulfanyl}benzene
• Benzene, 1,1'-[methylenebis(thio)]bis-
• (phenylthiomethylthio)benzene
• NCIOpen2_003405
• DTXSID20189083
• AMY25148
• ZHUPZVIALZHGGP-UHFFFAOYSA-
• D70194
• EINECS 222-624-4
• ([(Phenylsulfanyl)methyl]sulfanyl)benzene #
• NS00029885
• [(phenylthio)methylthio]benzene
• 1,1'-[Methylenebis(thio)]bis[benzene]
• B1444
• UNII-3EEZ74862L
• Di(phenylthio)methane
• A822904
• MFCD00003067
• 1-methylsulfanyl-2-phenylsulfanyl-benzene
• AKOS015840602
• Formaldehyde diphenyl dithioacetal
• SCHEMBL777671
• NSC 65477
• FT-0623088
• AS-57676
• Formaldehyde bis(phenylthio) acetal
• 3EEZ74862L
• Bis(phenylthio)methane, >=98.0% (GC)
• NSC-65477
• 3561-67-9
• CS-W010352
• InChI=1/C13H12S2/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13/h1-10H,11H2
• DB-022681
• STK331044
• 1,1'-(methanediyldisulfanediyl)dibenzene
• +Expand

• MDL： MFCD00003067
• InChIKey： ZHUPZVIALZHGGP-UHFFFAOYSA-N
• Inchi： 1S/C13H12S2/c1-3-7-12(8-4-1)14-11-15-13-9-5-2-6-10-13/h1-10H,11H2
• SMILES： S(C([H])([H])SC1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1874146

Computed Properties

• Exact Mass: 232.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.038
• Heavy Atom Count: 15
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 50.6

Experimental Properties

• LogP: 4.52850
• PSA: 50.60000
• Refractive Index: 1.6210 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 194 °C/8 mmHg(lit.)
• Melting Point: 34-37 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: White solid
• Solubility: Insoluble
• Density: 1.2633 (rough estimate)

Bis(phenylthio)methane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3335
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：STENCH
• FLUKA BRAND F CODES：13

Bis(phenylthio)methane Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons